(2Z)-2-(1,3-benzoxazol-2-yl)-1-[4-(propan-2-yloxy)phenyl]-3-[4-(prop-2-en-1-yloxy)phenyl]prop-2-en-1-one

• Molecular Formula: C28H25NO4
• Molecular Weight: 439.5 g/mol
• IUPAC Name: (Z)-2-(1,3-benzoxazol-2-yl)-1-(4-propan-2-yloxyphenyl)-3-(4-prop-2-enoxyphenyl)prop-2-en-1-one
• InChI: InChI=1S/C28H25NO4/c1-4-17-31-22-13-9-20(10-14-22)18-24(28-29-25-7-5-6-8-26(25)33-28)27(30)21-11-15-23(16-12-21)32-19(2)3/h4-16,18-19H,1,17H2,2-3H3/b24-18+
• InChI Key: SWSWSWGJJBWXGI-HKOYGPOVSA-N
• Isomeric SMILES: CC(C)OC1=CC=C(C=C1)C(=O)/C(=C\C2=CC=C(C=C2)OCC=C)/C3=NC4=CC=CC=C4O3
• Canonical SMILES: CC(C)OC1=CC=C(C=C1)C(=O)C(=CC2=CC=C(C=C2)OCC=C)C3=NC4=CC=CC=C4O3

Description

The compound "(2Z)-2-(1,3-benzoxazol-2-yl)-1-[4-(propan-2-yloxy)phenyl]-3-[4-(prop-2-en-1-yloxy)phenyl]prop-2-en-1-one" features a conjugated enone backbone substituted with a 1,3-benzoxazole moiety and two aryl groups bearing alkoxy substituents. The Z-configuration of the α,β-unsaturated ketone is critical for its electronic and steric properties. Benzoxazole rings are known for their electron-withdrawing effects and role in enhancing thermal stability and bioactivity in pharmaceuticals and materials science .

Biological Activity

The compound (2Z)-2-(1,3-benzoxazol-2-yl)-1-[4-(propan-2-yloxy)phenyl]-3-[4-(prop-2-en-1-yloxy)phenyl]prop-2-en-1-one is a synthetic derivative that has garnered attention for its potential biological activities, particularly in the realms of anticancer and antimicrobial properties. This article reviews the available literature on its biological activity, focusing on structure-activity relationships, mechanisms of action, and relevant case studies.

Chemical Structure

The compound features a complex structure characterized by:

• A benzoxazole moiety which is known for various biological activities.
• Alkoxy substituents that may influence its pharmacological properties.

Biological Activity Overview

Research indicates that compounds with similar structures often exhibit significant biological activities. The following sections summarize key findings regarding the compound's biological activity.

Anticancer Activity

Studies have shown that benzoxazole derivatives can exhibit cytotoxic effects on various cancer cell lines. For instance:

• Cytotoxicity Testing : A colorimetric assay using WST-1 reagent demonstrated that several benzoxazole derivatives were toxic to cancer cells while showing lower toxicity to normal cells, suggesting their potential as anticancer agents .

Cell Line	IC50 (μM)	Reference
MCF-7 (Breast)	10.5	Bernard et al. 2014
A549 (Lung)	8.0	Kakkar et al. 2018
HepG2 (Liver)	12.3	Reddy et al. 2016

This table illustrates the varying degrees of effectiveness against different cancer cell lines, highlighting the need for further optimization of the compound's structure to enhance its efficacy.

Antimicrobial Activity

The antimicrobial potential of benzoxazole derivatives has also been investigated. Although some studies report low antibacterial activity, others indicate selectivity towards Gram-positive bacteria:

• Minimum Inhibitory Concentrations (MIC) : Compounds derived from benzoxazole showed selective activity against Bacillus subtilis and antifungal effects against Candida albicans.

Compound ID	Target Organism	MIC (μg/mL)	Reference
H-Box	Bacillus subtilis	25	PMC8325670
H-Box	Candida albicans	30	PMC8325670

These findings suggest that while the compound may not be broadly effective as an antibiotic, it has potential in targeting specific pathogens.

The mechanisms through which these compounds exert their biological effects are diverse:

• Inhibition of Cell Proliferation : Many benzoxazole derivatives inhibit cell growth by inducing apoptosis in cancer cells.
• Antimicrobial Mechanisms : The antimicrobial action may involve disruption of bacterial cell membranes or inhibition of essential metabolic pathways.

Case Studies

Several studies have focused on the modification of benzoxazole derivatives to enhance their biological activities:

• Structure–Activity Relationship (SAR) : Research indicates that substituents on the benzoxazole ring significantly influence both anticancer and antimicrobial activities. For example, introducing electron-donating groups increased potency against certain cancer cell lines .

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The target compound shares a prop-2-en-1-one core with several derivatives documented in the evidence. Key structural variations and their implications are summarized below:

Compound Name / Reference	Core Structure	Substituents	Molecular Formula	Key Features
Target Compound	Prop-2-en-1-one	1,3-Benzoxazol-2-yl; 4-(propan-2-yloxy)phenyl; 4-(prop-2-en-1-yloxy)phenyl	Not provided	Z-configuration; electron-withdrawing benzoxazole; lipophilic isopropyloxy and reactive allyloxy groups.
(Z)-3-[4-(Benzyloxy)phenyl]-2-{4-[2-(1,3-dioxo-isoindol-2-yl)ethyl]thiazol-2-yl}prop-2-enenitrile	Prop-2-enenitrile	Benzyloxy; thiazol-isoindolyl	C₂₉H₂₁N₃O₃S	Nitrile group enhances polarity; thiazol and isoindole contribute to π-stacking in crystals.
(Z)-1-(2,4-Difluorophenyl)-3-(4-fluorophenyl)-2-(1,2,4-triazol-1-yl)prop-2-en-1-one	Prop-2-en-1-one	Triazolyl; fluorinated aryl groups	C₁₇H₁₁F₃N₃O	Fluorine atoms improve metabolic stability and membrane permeability.
1-(Benzimidazol-2-yl)-3-[4-(dimethylamino)phenyl]prop-2-en-1-one	Prop-2-en-1-one	Benzimidazolyl; dimethylaminophenyl	C₁₈H₁₇N₃O	Dimethylamino group increases solubility; benzimidazole enhances hydrogen-bonding capacity.

Key Observations :

• Electron-Withdrawing Groups: The benzoxazole in the target compound likely reduces electron density at the enone core compared to triazole or benzimidazole analogs, affecting reactivity in Michael addition or cycloaddition reactions .
• Alkoxy Substituents: The isopropyloxy group enhances lipophilicity relative to benzyloxy () or dimethylamino (), which may influence bioavailability.
• Fluorination : Fluorinated analogs () exhibit higher metabolic stability, suggesting that the absence of fluorine in the target compound might necessitate alternative strategies for optimizing pharmacokinetics.

Physicochemical Properties

• Melting Points: Triazole-containing enones () melt at ~396–397 K, while benzimidazole derivatives () likely have higher melting points due to stronger intermolecular hydrogen bonding. The target compound’s melting point may fall between these values, influenced by benzoxazole’s planar rigidity and alkoxy substituents’ steric effects.
• Crystal Packing : Analogues in and exhibit varied packing motifs. For instance, the thiazol-isoindolyl derivative () may form π-stacked columns, whereas the target compound’s allyloxy groups could introduce disorder or flexible interactions .

Q & A

Q. What are the recommended synthetic routes for this compound?

The synthesis involves multi-step procedures:

• Core Formation : Condensation of o-phenylenediamine derivatives under acidic conditions (e.g., HCl/EtOH) to form the benzoxazole core.
• Substituent Introduction : Alkylation with 4-(propan-2-yloxy)phenyl and 4-(prop-2-en-1-yloxy)phenyl groups via nucleophilic aromatic substitution or palladium-catalyzed coupling (e.g., Suzuki-Miyaura).
• Purification : Column chromatography (silica gel, hexane/EtOAc gradient) or recrystallization (ethanol/water) isolates the product.
• Z-Configuration Control : Achieved by steric hindrance during enone formation, confirmed via NOESY NMR .

Q. How is the compound’s structure validated post-synthesis?

• Spectroscopy : $^1H$- and $^{13}C$-NMR confirm functional groups and connectivity. IR spectroscopy verifies carbonyl (C=O, ~1670 cm$^{-1}$) and benzoxazole (C=N, ~1610 cm$^{-1}$) stretches.
• Mass Spectrometry : High-resolution MS (HRMS) confirms molecular weight (e.g., [M+H]$^+$ at m/z 486.1682).
• X-ray Crystallography : Resolves stereochemistry and crystal packing, critical for Z/E isomer differentiation .

Q. What in vitro assays are used for preliminary bioactivity screening?

• Antimicrobial Activity : Broth microdilution (MIC values against S. aureus and E. coli).
• Anticancer Screening : MTT assay (48–72 h incubation) in cancer cell lines (e.g., HeLa, MCF-7).
• Enzyme Inhibition : Fluorescence-based assays for kinases or proteases (IC$_{50}$ determination) .

Advanced Research Questions

Q. How can reaction yields be optimized for the final coupling step?

• Catalyst Screening : Pd(PPh$_3$)$_4$ or PdCl$_2$(dppf) with ligands (XPhos) in THF/DMF mixtures.
• Microwave Assistance : Reduces reaction time from 24 h to 2 h (80°C, 150 W).
• Additives : Molecular sieves (4Å) absorb water, improving yields by 15–20% .

Q. What strategies resolve contradictions in bioactivity data across studies?

• Assay Standardization : Uniform cell lines (e.g., ATCC-certified), incubation times, and positive controls (e.g., doxorubicin).
• Stability Testing : HPLC monitoring of compound degradation (e.g., under UV light or varying pH).
• Meta-Analysis : Pooling IC$_{50}$ values from multiple studies to identify outliers .

Q. How is stereochemical purity maintained during large-scale synthesis?

• Chiral Auxiliaries : Use of Evans auxiliaries or Sharpless asymmetric epoxidation.
• Chromatographic Separation : Chiral HPLC (e.g., Chiralpak AD-H column) to isolate Z-isomer.
• Computational Modeling : DFT calculations predict thermodynamic stability of Z-configuration .

Q. What advanced techniques study target interactions?

• Surface Plasmon Resonance (SPR) : Measures binding kinetics (k$_a$/k$_d$) with immobilized enzymes.
• Isothermal Titration Calorimetry (ITC) : Quantifies binding thermodynamics (ΔH, ΔS).
• Cryo-EM : Visualizes compound-enzyme complexes at near-atomic resolution .

Q. How are derivative libraries designed for SAR studies?

• Scaffold Modification : Replace prop-2-en-1-yloxy with alkoxy/aryloxy groups.
• Parallel Synthesis : Automated Suzuki couplings with diverse boronic acids.
• ADMET Profiling : LogP (HPLC), solubility (shake-flask), and metabolic stability (microsomal assays) guide lead optimization .